Cas no 1198437-54-5 (1-(propan-2-yl)-1H-1,2,3-triazole-5-carboxylic acid)

1-(propan-2-yl)-1H-1,2,3-triazole-5-carboxylic acid structure
1198437-54-5 structure
Product Name:1-(propan-2-yl)-1H-1,2,3-triazole-5-carboxylic acid
CAS No:1198437-54-5
MF:C6H9N3O2
MW:155.154560804367
MDL:MFCD19272518
CID:2113669
PubChem ID:58356411
Update Time:2023-11-24

1-(propan-2-yl)-1H-1,2,3-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-isopropyl-3H-1,2,3-triazole-4-carboxylic acid
    • 1-Isopropyl-1H-1,2,3-triazole-5-carboxylic acid
    • ASQOXRWFHSEAIF-UHFFFAOYSA-N
    • 1-(1-Methylethyl)-1H-1,2,3-triazole-5-carboxylic acid
    • 1-(propan-2-yl)-1H-1,2,3-triazole-5-carboxylic acid
    • MDL: MFCD19272518
    • Inchi: 1S/C6H9N3O2/c1-4(2)9-5(6(10)11)3-7-8-9/h3-4H,1-2H3,(H,10,11)
    • InChI Key: ASQOXRWFHSEAIF-UHFFFAOYSA-N
    • SMILES: OC(C1=CN=NN1C(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Topological Polar Surface Area: 68

1-(propan-2-yl)-1H-1,2,3-triazole-5-carboxylic acid Pricemore >>

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